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Get Quote

The designation "M18" can refer to two distinct therapeutic agents: the oral probiotic

Streptococcus salivarius M18 and the investigational anti-cancer drug demcizumab (OMP-

21M18). This guide provides a comparative analysis of the correlation between the

concentration and clinical activity of each, tailored for researchers, scientists, and drug

development professionals.

Section 1: Streptococcus salivarius M18
Streptococcus salivarius M18 is a probiotic bacterium that primarily functions within the oral

cavity to support dental health. As this probiotic is not systemically absorbed, its plasma

concentration is not a relevant pharmacokinetic parameter. Instead, its clinical efficacy is

correlated with its concentration and persistence in the saliva.

Correlation of Salivary Concentration with Clinical
Activity
Clinical studies have demonstrated a dose-dependent relationship between the administration

of S. salivarius M18 and its colonization in the oral cavity, leading to measurable clinical
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benefits. Higher doses of S. salivarius M18 result in greater and more sustained salivary

concentrations, which in turn are associated with improved oral health outcomes.

Data Presentation
Dose Administered

Salivary Concentration
Outcome

Clinical Activity

1 million CFU/dose
Significant increase in salivary

S. salivarius M18 levels.

Associated with a reduction in

dental plaque and gingival

bleeding.[1]

10 million CFU/dose
Significant increase in salivary

S. salivarius M18 levels.[2]

Linked to a significant

decrease in the counts of the

cariogenic bacterium

Streptococcus mutans.[3]

100 million CFU/dose
Significant increase in salivary

S. salivarius M18 levels.[2]

Demonstrates a favorable

impact on salivary pH and

buffering capacity.[3]

1 billion CFU/dose

Higher levels of salivary

persistence compared to lower

doses.[4]

Potentially enhanced inhibition

of oral pathogens due to

increased bacteriocin

production.[4]

Experimental Protocols
Study on Salivary S. mutans in Children: A randomized clinical trial was conducted on 40

children aged 3-6 years. The experimental group received a lozenge containing S. salivarius

M18 (BLIS M18) for 7 days, while the control group received a placebo. Unstimulated saliva

samples were collected before and after the intervention to measure S. mutans counts, salivary

pH, and buffering capacity.[3]

Dose-Dependent Colonization Study: A clinical trial involving healthy adults assessed the ability

of a toothpaste containing S. salivarius M18 at different doses (1 million, 10 million, and 100

million CFU/dose) to establish the probiotic in the saliva. Saliva samples were analyzed to

measure the change in S. salivarius M18 cell count from baseline.[2]
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Mechanism of Action
S. salivarius M18 exerts its clinical effects through several mechanisms within the oral

microbiome. A key mechanism is the production of bacteriocins, which are antimicrobial

peptides that inhibit the growth of pathogenic bacteria like Streptococcus mutans.
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Mechanism of S. salivarius M18 in the oral cavity.

Section 2: Demcizumab (OMP-21M18)
Demcizumab (OMP-21M18) is a humanized monoclonal antibody that targets Delta-like ligand

4 (DLL4), a key component of the Notch signaling pathway. It has been investigated for the

treatment of various solid tumors. In this context, plasma concentration is a critical parameter

for assessing its pharmacokinetic and pharmacodynamic properties and their relation to clinical

activity.

Correlation of Plasma Concentration with Clinical
Activity
Phase I and Ib clinical trials of demcizumab have established a relationship between the

administered dose, which dictates the plasma concentration, and the observed clinical

response. While specific plasma concentration thresholds for efficacy have not been fully

defined, studies have shown that higher doses are associated with a greater likelihood of

achieving disease stabilization or an objective tumor response. It has been noted that

demcizumab treatment achieved concentrations exceeding those required to saturate DLL4

binding.[5]

Data Presentation

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.benchchem.com/product/b8093368/docs?utm_src=pdf-body-img#m18-a-comparative-guide-to-clinical-activity-and-concentration
https://pubmed.ncbi.nlm.nih.gov/29188408/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8093368?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Dose and Schedule Patient Population
Clinical Activity (Objective
Tumor Response)

10 mg/kg every other week Previously treated solid tumors

16 out of 25 (64%) evaluable

patients had evidence of

disease stabilization or

response.[6][7]

5 mg/kg every 3 weeks (with

chemotherapy)

Metastatic non-squamous

NSCLC

Recommended Phase II dose

based on safety and efficacy.

[5]

Truncated dosing schedule

(with chemotherapy)

Metastatic non-squamous

NSCLC

1 complete response, 7 partial

responses, 5 stable disease

among 14 evaluable patients

(93% clinical benefit rate).[8]

Continuous dosing (with

chemotherapy)

Metastatic non-squamous

NSCLC

1 complete response, 15

partial responses, 13 stable

disease among 33 evaluable

patients (88% clinical benefit

rate).[9]

Experimental Protocols
Phase I Dose-Escalation Study: A standard 3+3 dose-escalation design was used in patients

with previously treated solid tumors. Demcizumab was administered at doses of 0.5, 1, 2.5, or

5 mg/kg weekly, or 2.5, 5, or 10 mg/kg every other week. The study evaluated safety,

pharmacokinetics, and preliminary antitumor activity.[6][7]

Phase Ib Study in NSCLC (NCT01189968): This open-label, dose-escalation study enrolled 46

treatment-naive patients with metastatic non-squamous non-small cell lung cancer.

Demcizumab was administered at 2.5, 5.0, and 7.5 mg/kg every 3 weeks in combination with

standard doses of pemetrexed and carboplatin. The study assessed the maximum tolerated

dose, safety, preliminary efficacy, and pharmacokinetics.[5]

Signaling Pathway and Experimental Workflow

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 8 Tech Support

https://aacrjournals.org/clincancerres/article/20/24/6295/118145/A-Phase-I-Dose-Escalation-and-Expansion-Study-of
https://pubmed.ncbi.nlm.nih.gov/25324140/
https://pubmed.ncbi.nlm.nih.gov/29188408/
https://www.globenewswire.com/news-release/2015/02/04/703024/10118548/en/OncoMed-Initiates-Dosing-in-Phase-2-Clinical-Trial-of-Demcizumab-for-the-Treatment-of-Non-Small-Cell-Lung-Cancer.html
https://www.biospace.com/oncomed-pharmaceuticals-inc-initiates-dosing-in-phase-2-clinical-trial-of-demcizumab-for-the-treatment-of-non-small-cell-lung-cancer
https://aacrjournals.org/clincancerres/article/20/24/6295/118145/A-Phase-I-Dose-Escalation-and-Expansion-Study-of
https://pubmed.ncbi.nlm.nih.gov/25324140/
https://pubmed.ncbi.nlm.nih.gov/29188408/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8093368?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Demcizumab functions by inhibiting the DLL4-Notch signaling pathway, which is crucial for

cancer stem cell maintenance and tumor angiogenesis.
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Demcizumab's inhibition of the DLL4-Notch pathway.
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Experimental workflow for a demcizumab clinical trial.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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